Cas no 329049-14-1 (4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide)

• Product Name: 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide
• CAS No: 329049-14-1
• MF: C₁₄H₁₀BrN₃O₃
• MW: 348.151502132416
• CID: 6098349
• PubChem ID: 6870879
• Update Time: 2025-06-14

4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide
• BDBM88763
• 329049-14-1
• CHEMBL1985091
• SMR000279123
• AKOS000577839
• 4-bromanyl-N-[(E)-(3-nitrophenyl)methylideneamino]benzamide
• 4-bromo-N-[(E)-(3-nitrobenzylidene)amino]benzamide
• (E)-4-bromo-N'-(3-nitrobenzylidene)benzohydrazide
• MLS000717755
• 4-bromo-N-[(E)-(3-nitrophenyl)methylideneamino]benzamide
• cid_6870879
• 4-BROMO-N'-[(1E)-(3-NITROPHENYL)METHYLIDENE]BENZOHYDRAZIDE
• F1048-0098
• 4-BROMO-N'-[(E)-(3-NITROPHENYL)METHYLIDENE]BENZOHYDRAZIDE

• Inchi： 1S/C14H10BrN3O3/c15-12-6-4-11(5-7-12)14(19)17-16-9-10-2-1-3-13(8-10)18(20)21/h1-9H,(H,17,19)/b16-9+
• InChI Key： PHMPEEGSCFCVTI-CXUHLZMHSA-N
• SMILES： BrC1C=CC(C(N/N=C/C2C=CC=C(C=2)[N+](=O)[O-])=O)=CC=1

Computed Properties

• Exact Mass: 346.99055g/mol
• Monoisotopic Mass: 346.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide

Recent Advances in the Study of 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide (CAS: 329049-14-1)

The compound 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide (CAS: 329049-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative has been the subject of several studies aimed at elucidating its biological activities, mechanism of action, and potential as a lead compound for drug development. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, characterization, and biological evaluation.

Recent studies have highlighted the synthetic versatility of 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making the compound more accessible for further pharmacological studies. The synthesis involves the condensation of 4-bromobenzohydrazide with 3-nitrobenzaldehyde under mild conditions, followed by purification via recrystallization. The compound's structure was confirmed using NMR spectroscopy and mass spectrometry, ensuring its identity and purity for subsequent biological testing.

One of the most promising aspects of 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide is its demonstrated antimicrobial activity. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that the compound exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. These findings suggest that 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide could serve as a scaffold for developing new antibiotics to combat resistant bacterial strains.

In addition to its antimicrobial properties, 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide has shown potential as an anticancer agent. A 2023 study in European Journal of Medicinal Chemistry demonstrated that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer cells. Mechanistic studies revealed that the compound activates the intrinsic apoptotic pathway by modulating the expression of key proteins such as Bax and Bcl-2. Furthermore, in vivo experiments using xenograft models showed a significant reduction in tumor growth with minimal toxicity to normal tissues, highlighting its potential as a targeted anticancer therapy.

The compound's pharmacokinetic properties have also been investigated to assess its suitability as a drug candidate. A recent pharmacokinetic study published in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide in rodent models. The results indicated favorable oral bioavailability and a moderate half-life, suggesting that the compound could be administered orally. However, further optimization may be required to improve its metabolic stability and reduce potential drug-drug interactions.

Despite these promising findings, challenges remain in the development of 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide as a therapeutic agent. For instance, its solubility in aqueous media is limited, which could affect its formulation and delivery. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome this limitation. Additionally, more extensive toxicological studies are needed to ensure the compound's safety profile before advancing to clinical trials.

In conclusion, 4-bromo-N'-(1E)-(3-nitrophenyl)methylidenebenzohydrazide (CAS: 329049-14-1) represents a promising candidate for further development in antimicrobial and anticancer therapy. Its unique chemical structure and demonstrated biological activities make it a valuable lead compound for drug discovery. Future research should focus on optimizing its pharmacokinetic properties, improving solubility, and conducting comprehensive toxicological evaluations to pave the way for clinical applications. The ongoing studies on this compound underscore its potential to address unmet medical needs in infectious diseases and oncology.